Cas no 2172443-69-3 (4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine)

• Product Name: 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine
• CAS No: 2172443-69-3
• MF: C₁₀H₉BrN₂OS
• MW: 285.160259962082
• CID: 6092347
• PubChem ID: 165523035
• Update Time: 2025-08-03

4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine
• 4-bromo-6-{[(3-methylfuran-2-yl)methyl]sulfanyl}pyrimidine
• 2172443-69-3
• EN300-1290642

• Inchi： 1S/C10H9BrN2OS/c1-7-2-3-14-8(7)5-15-10-4-9(11)12-6-13-10/h2-4,6H,5H2,1H3
• InChI Key： YISAMLZJYXOEGK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC=N1)SCC1=C(C)C=CO1

Computed Properties

• Exact Mass: 283.96190g/mol
• Monoisotopic Mass: 283.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine

Recent Advances in the Study of 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine (CAS: 2172443-69-3)

The compound 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine (CAS: 2172443-69-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrimidine core substituted with a bromine atom and a (3-methylfuran-2-yl)methylsulfanyl group, exhibits unique chemical properties that make it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its reactivity and potential as a building block for more complex molecules. Researchers have successfully employed 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, to generate diverse libraries of pyrimidine derivatives. These derivatives are being screened for biological activity against a range of therapeutic targets.

In terms of biological applications, preliminary investigations suggest that 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine may serve as a valuable scaffold for the development of kinase inhibitors. Computational docking studies have indicated favorable interactions between this compound and the ATP-binding sites of several protein kinases, highlighting its potential in the treatment of cancers and other kinase-related disorders. Further experimental validation of these predictions is currently underway in multiple research laboratories.

The compound's unique structural features, particularly the presence of both bromine and sulfur-containing functional groups, provide multiple handles for further chemical modification. Recent synthetic efforts have demonstrated the feasibility of selectively functionalizing either the bromine or the sulfur moiety, enabling the generation of diverse analogs with tailored properties. This versatility makes 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine an attractive starting point for medicinal chemistry campaigns.

From a pharmacological perspective, early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of this compound has shown promising results. The molecule demonstrates reasonable metabolic stability and acceptable pharmacokinetic properties in preclinical models, suggesting good drug-like characteristics. However, further optimization may be required to improve its solubility and bioavailability for therapeutic applications.

Recent patent filings indicate growing commercial interest in 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine and its derivatives. Several pharmaceutical companies have included this scaffold in their intellectual property portfolios, particularly in the context of anticancer and anti-inflammatory drug development. The compound's CAS number (2172443-69-3) has appeared with increasing frequency in both academic publications and industry documents over the past two years.

Future research directions for this compound are likely to focus on three main areas: (1) expansion of its synthetic utility through development of novel derivatization strategies, (2) comprehensive biological evaluation of existing analogs against clinically relevant targets, and (3) optimization of its physicochemical properties for improved drug development potential. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in these areas.

In conclusion, 4-bromo-6-{(3-methylfuran-2-yl)methylsulfanyl}pyrimidine (CAS: 2172443-69-3) represents an emerging chemical scaffold with significant potential in medicinal chemistry. Its unique structural features, combined with promising early biological data, position it as a compound worthy of continued investigation. As research progresses, we anticipate seeing more detailed structure-activity relationship studies and potentially the advancement of derivatives based on this core structure into preclinical development.